Cas no 774525-83-6 (4-(4-Chlorophenoxy)benzylamine)

• Product Name: 4-(4-Chlorophenoxy)benzylamine
• CAS No: 774525-83-6
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• CID: 823564
• PubChem ID: 4582678
• Update Time: 2025-04-19

4-(4-Chlorophenoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-phenoxy)-benzylamine
• [4-(4-chlorophenoxy)phenyl]methanamine
• 4-(4-chlorophenoxy)Benzenemethanamine
• [4-(4-chlorophenoxy)phenyl]methylamine
• 1-[4-(4-chlorophenoxy)phenyl]methanamine
• AC1NDWB6
• AC1Q53ZQ
• STL370951
• SureCN921428
• 4-(4-chlorophenoxy)benzylamine
• DUIRKDAXQIVVNZ-UHFFFAOYSA-N
• 774525-83-6
• 4-(4-chlorophenoxy)-benzylamine
• SB38712
• AKOS005265246
• DTXSID30404512
• NS-03095
• FT-0735925
• SCHEMBL921428
• CS-0455609
• MFCD07771972
• (4-(4-chlorophenoxy)phenyl)methanamine
• ZFB52583
• 4-(4-Chlorophenoxy)benzylamine

• Inchi： 1S/C13H12ClNO/c14-11-3-7-13(8-4-11)16-12-5-1-10(9-15)2-6-12/h1-8H,9,15H2
• InChI Key： DUIRKDAXQIVVNZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC(=CC=1)CN

Computed Properties

• Exact Mass: 233.06086
• Monoisotopic Mass: 233.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: NA
• PSA: 35.25

4-(4-Chlorophenoxy)benzylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers